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Compound of Interest

Compound Name: Decanoyl chloride

Cat. No.: B1670087 Get Quote

Essential Safety and Handling Guide for Decanoyl
Chloride
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling reactive chemicals like Decanoyl chloride. This

guide provides immediate, essential safety protocols, operational procedures, and disposal

plans to minimize risks and ensure compliance with safety standards.

Chemical Identifier:

Name: Decanoyl chloride

Synonyms: Capric acid chloride, Caprinoyl Chloride

CAS Number: 112-13-0

Primary Hazards: Decanoyl chloride is a corrosive substance that causes severe skin burns

and eye damage.[1][2][3][4] It may also be corrosive to metals.[1] Ingestion is harmful, and

inhalation of its vapors can cause respiratory tract irritation. It is crucial to handle this chemical

with appropriate personal protective equipment in a well-ventilated area.

Personal Protective Equipment (PPE)
The following table summarizes the required PPE for handling Decanoyl chloride.
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PPE Category Specification Rationale

Eye Protection

Chemical safety goggles or a

face shield (minimum 8-inch).

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166.

To protect against splashes

and vapors that can cause

severe eye damage.

Hand Protection

Protective gloves (e.g., PVC,

Neoprene, or Nitrile rubber).

Gloves must be inspected

before use.

To prevent skin contact which

can result in severe burns.

Body Protection

A complete suit protecting

against chemicals, a PVC

apron, or a lab coat.

To protect the body from

accidental splashes and

contact.

Respiratory

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation is experienced.

To prevent inhalation of

corrosive vapors that can

damage the respiratory tract.

Operational Plan for Handling Decanoyl Chloride
A systematic approach is critical for the safe handling of Decanoyl chloride. The following

step-by-step protocol outlines the procedure from preparation to disposal.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.

Keep containers tightly closed when not in use and store in a cool, dry, and well-ventilated

area away from incompatible materials.

Incompatible materials include water, strong bases, alcohols, amines, and oxidizing agents.
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2. Handling Procedure:

Wear all the requisite PPE as detailed in the table above.

Avoid direct contact with skin, eyes, and clothing.

Do not inhale vapors or mists.

When not in use, keep containers securely sealed.

After handling, wash hands and other exposed areas thoroughly with mild soap and water.

3. Spill Response:

In case of a spill, evacuate the area immediately.

For minor spills, absorb with an inert material such as sand, earth, or vermiculite.

Collect the absorbed material into a suitable, labeled container for disposal.

Do not allow the spilled chemical to enter drains or waterways.

For major spills, contact emergency services.

Disposal Plan
Proper disposal of Decanoyl chloride and its contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Characterization: Decanoyl chloride is classified as a corrosive hazardous waste.

Disposal Method: Dispose of surplus and non-recyclable solutions through a licensed

disposal company. Do not dispose of it in the sewer system.

Contaminated Packaging: Dispose of contaminated packaging as unused product in

accordance with local, state, and federal regulations.

Emergency First Aid Procedures
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Immediate action is vital in the event of exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15-30 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Get medical attention immediately.

Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a physician or poison control center immediately.

Below is a diagram illustrating the safe handling workflow for Decanoyl Chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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